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Compound of Interest

Compound Name: 4-Acetyl-2-hydroxybenzoic acid
CAS No.: 107806-82-6
Cat. No.: B3079886
Get Quote
. J

Synonyms: Acetylsalicylic Acid, Aspirin, 2-Acetoxybenzoic Acid CAS Number: 50-78-2[1][2]

Executive Summary & Core Directive

Do not dispose of this compound down the drain.

While 4-Acetyl-2-hydroxybenzoic acid is a common pharmaceutical (Aspirin), in a research
or industrial setting it is classified as chemical waste.[1][2] The primary environmental risk is not
acute human toxicity, but aquatic toxicity and bioaccumulation of its hydrolysis breakdown
products (Salicylic Acid).

Immediate Action Plan:

¢ Solids: Segregate into combustible chemical waste containers for high-temperature
incineration.

¢ Liquids: Neutralize (if necessary) and consolidate into non-halogenated organic waste
streams.
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» Prohibition: Strict zero-discharge policy for sewer/sink disposal.[1][2]

Chemical Risk Profile & Stability

Before handling waste, you must understand the compound's behavior. 4-Acetyl-2-
hydroxybenzoic acid is moisture-sensitive and hydrolytically unstable.[1][2]

Physical & Safety Data

Parameter Specification Operational Implication
o Warning (Cat 4 Oral, Cat 2A Use N95 dust mask and safety
GHS Classification )
Eye Irritant) goggles.[1][2]
) Low fire risk, but dust can be
Flash Point 250°C (482°F)

combustible.[1][2]

Poorly soluble; forms
Water Solubility 3.3 g/L (20°C) suspensions in drains

(clogging risk).[1][2]

o Explosion/Heat Risk: Do not
. Strong Oxidizers, Strong o
Incompatibilities mix with NaOH or KOH waste.
Bases
[1][2]

The Hydrolysis Trap (The "Why" Behind the Protocol)

Disposal protocols often fail because researchers treat this compound as stable. In the
presence of moisture—and accelerated by basic pH—4-Acetyl-2-hydroxybenzoic acid
undergoes rapid hydrolysis.[1][2]

Mechanism: The ester bond is cleaved, releasing Acetic Acid and Salicylic Acid.

» Risk:[3][4] Salicylic acid is a phenol derivative with higher aquatic toxicity than the parent
compound.

» Risk:[3][4] If mixed with strong bases (e.g., waste from alkaline lysis), this reaction is
exothermic and releases acetic acid vapors.[2]
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Figure 1: Hydrolytic degradation pathway.[1][2] Note that disposal into basic waste streams
accelerates the formation of phenolic waste (Salicylic Acid).

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance or Spill Cleanup)

Regulatory Status: Generally Non-RCRA Regulated (unless P/U listed in specific state
statutes), but must be treated as Chemical Waste.

» Containment: Collect solid waste in a clear, polyethylene bag (minimum 4 mil thickness).
e Labeling:

o Primary Name: 4-Acetyl-2-hydroxybenzoic Acid.[1][2]

o Hazard Checkbox: "Irritant” and "Toxic".

o Note: Explicitly mark "Contains No Halogens" (reduces incineration cost).
o Disposal Stream: Place in the Solid Incineration drum.

o Why: Landfilling pharmaceuticals leaches into groundwater. Incineration at >800°C
ensures complete mineralization to COz and Hz0.

B. Liquid Waste (Mother Liquors & Solvents)

Scenario: You have dissolved the compound in Ethanol, Methanol, or DMSO.

e pH Check: Verify pH of the solution.
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o If pH > 9:[1] Neutralize slowly with dilute HCI to pH 6-8 before consolidation.[1][2] This
prevents rapid hydrolysis and heat generation in the waste drum.

e Segregation:
o Do Not Mix With: Heavy metal waste (e.g., Mercury, Lead) or Oxidizers (Peroxides).[2]
o Compatible With: Non-halogenated organic solvents (Acetone, Ethanol).

o Container: High-density polyethylene (HDPE) carboy.[2] Glass is acceptable but poses a
breakage risk.

C. Decision Logic for Waste Segregation

Waste Generation:
4-Acetyl-2-hydroxybenzoic Acid

Physical State?

Solid / Powder Liquid / Solution

Is it loose?

Spill Cleanup?

Sweep & Bag

Pure Waste Solvent Type?

Double Bag -> Halogenated Non-Halogenated
Solid Incineration Stream (DCM, Chloroform) (EtOH, DMSO, Water)

Check pH -> Neutralize ->
Non-Halogenated Organic Waste

Halogenated Waste Stream
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Figure 2: Operational decision tree for segregating waste streams based on physical state and
solvent compatibility.

Regulatory Compliance & Environmental Impact[3]

[6][7][8][9]
EPA & RCRA Considerations (USA)[2][6][7][9][10]

o« RCRA Code: 4-Acetyl-2-hydroxybenzoic acid is not a federally P-listed or U-listed
hazardous waste [1].[1][2]

e Pharmaceutical Waste Rule (Subpart P): In 2019, the EPA finalized "Management Standards
for Hazardous Waste Pharmaceuticals."[5][6][7] While this strictly applies to healthcare
facilities, research labs should adopt the "Ban on Sewering" (40 CFR 8 266.505) as a best
practice [2].

o Directive: Even if your facility is technically exempt, never pour this compound down the

sink.
Emergency Spill Response[1]
o PPE: Don Nitrile gloves, safety goggles, and an N95 mask (dust hazard).

o Dry Spill: Gently sweep into a dust pan. Avoid raising dust (combustible dust risk).[3][8][9]

Wipe area with wet paper towels.
o Wet Spill: Absorb with vermiculite or clay absorbent pads.

» Disposal: Place all spill debris into a sealed bag labeled "Chemical Spill Debris:
Acetylsalicylic Acid."

References

o U.S. Environmental Protection Agency. (2024).[10] Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. RCRA Online. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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